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Compound of Interest

Compound Name: 3-Methylheptane

Cat. No.: B165616

An In-depth Technical Guide on the Core Chemical and Physical Properties of 3-
Methylheptane

Introduction

3-Methylheptane is a branched-chain alkane with the chemical formula C8H18.[1] It is an
isomer of octane and finds applications in organic synthesis and as a calibration compound.[2]
As a non-polar hydrocarbon, it is a colorless, flammable liquid with a faint gasoline-like odor.[1]
[2] This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Methylheptane, intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The fundamental properties of 3-Methylheptane are summarized in the tables below, providing
a consolidated reference for its key characteristics.

Table 1: General and Chemical Identifiers
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Identifier

Value

IUPAC Name

3-methylheptane[1][3]

Molecular Formula

C8H18[1][2][3]

Molecular Weight 114.23 g/mol [1][2][4]
CAS Number 589-81-1[1][2][4]
EC Number 209-660-6[2][4]

SMILES String

CCCCC(C)CC[4]

InChl

1S/C8H18/c1-4-6-7-8(3)5-2/h8H,4-7H2,1-3H3[3]
[4]

INChl Key

LAIUFBWHERIJIH-UHFFFAOYSA-N[4]

Table 2: Physical Properties

Property Value

Appearance Colorless liquid[1][2]

Odor Faint gasoline-like, resembling hexane[1][2]
Odor Threshold 1.5 ppmv[2][5]

Density 0.705 g/mL at 25 °C[2][4]

Boiling Point 118 °C[2][4]

Melting Point -121 to -120 °C[2][6]

Vapor Pressure

0.73 psi (37.7 °C)[4]

Refractive Index

n20/D 1.398[2][4][6]

Solubility in Water

Very low solubility[1]

Solubility in Organic Solvents

Soluble in non-polar solvents like hexane,

benzene, and toluene[1]
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Table 3: Thermochemical Properties

Property

Value

Standard Enthalpy of Formation (AfH©298)

-253.6 — -251.4 kJ/mol[6]

Standard Enthalpy of Combustion (AcH&298)

-5469.5 — -5466.9 kJ/mol[6]

Heat Capacity (C)

250.20 J K~ mol-1[6]

Standard Molar Entropy (S©298)

362.6 J K"t mol~1[6]

Table 4: Safety and Hazard Information

Property Value
Flash Point 7 °C (44.6 °F) - closed cup[4]
Signal Word Danger[4]

Hazard Statements

H225 (Highly flammable liquid and vapor), H304
(May be fatal if swallowed and enters airways),
H315 (Causes skin irritation), H336 (May cause
drowsiness or dizziness), H410 (Very toxic to

aquatic life with long lasting effects)[4][6][7]

Precautionary Statements

P210, P233, P273, P301 + P310, P303 + P361
+ P353, P331[4][6]

Hazard Classifications

Flammable Liquid 2, Aspiration Hazard 1, Skin
Irritant 2, STOT SE 3, Aquatic Acute 1, Aquatic
Chronic 1[4][7]

Target Organs

Central nervous system[4]

Table 5: Spectroscopic Data
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Spectrum

Key Features

1H NMR (400 MHz, CDCls)

Shifts [ppm]: 0.84, 0.86, 0.88, 0.89, 0.91, 1.09,
1.11, 1.12, 1.13, 1.14, 1.22, 1.23, 1.24, 1.26,
1.27,1.28, 1.29, 1.30, 1.32, 1.34, 1.35[3]

13C NMR (25.16 MHz, CDCls)

Shifts [ppm]: 11.46, 14.21, 19.30, 23.19, 29.55,
29.65, 34.58, 36.51[3]

Infrared (IR) Spectrum

Prominent peaks for C-H stretching vibrations
from 2975 to 2845 cm~t and C-H deformation
vibrations between 1480 and 1370 cm~1,[8][9]

Mass Spectrum (Electron lonization)

Data available through the NIST Mass
Spectrometry Data Center.[10]

Logical Relationship and Classification

3-Methylheptane is classified within the broad category of hydrocarbons. Its specific

classification provides context to its chemical behavior.
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Hydrocarbons
'
Aliphatic Aromatic
‘v
Saturated (Alkanes) Unsaturated
;
Acyclic Alkanes Cycloalkanes

3-Methylheptane
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Start: Prepare Sample Assembly

'

Attach sample tube to thermometer

'

Insert inverted capillary tube

:

Place assembly in Thiele tube with mineral oil

'

Heat the side arm of the Thiele tube gently

0, continue heating

Observe for a continuous stream of bubbles

Stop heating

Record temperature when liquid enters capillary tube

End: Boiling Point Determined
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Start: Measure mass of empty, dry pycnometer (m1)

'

Fill pycnometer with 3-Methylheptane

'

Measure mass of filled pycnometer (m2)

l

Calculate mass of liquid (m_liquid = m2 - m1) Record the known volume of the pycnometer (V)

Calculate Density (p = m_liquid / V)

End: Density Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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